Cas no 1213582-26-3 ((1s)-3,3,3-trifluoro-1-phenylpropan-1-amine)

(1s)-3,3,3-trifluoro-1-phenylpropan-1-amine structure
1213582-26-3 structure
Product Name:(1s)-3,3,3-trifluoro-1-phenylpropan-1-amine
CAS No:1213582-26-3
MF:C9H10F3N
MW:189.177612781525
MDL:MFCD14560625
CID:1216595
PubChem ID:28165159
Update Time:2025-04-20

(1s)-3,3,3-trifluoro-1-phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1s)-3,3,3-trifluoro-1-phenylpropan-1-amine
    • (S)-3,3,3-Trifluoro-1-phenyl-propylamine
    • (S)-3,3,3-TRIFLUORO-1-PHENYLPROPAN-1-AMINE
    • ((S)-1-Phenyl-3,3,3-trifluoropropyl)amine
    • EN300-392718
    • 1213582-26-3
    • KBXXAXKUJGFVHY-QMMMGPOBSA-N
    • AT15152
    • (aS)-a-(2,2,2-Trifluoroethyl)benzenemethanamine
    • DTXSID20651154
    • SCHEMBL22713230
    • CS-0269714
    • MDL: MFCD14560625
    • Inchi: 1S/C9H10F3N/c10-9(11,12)6-8(13)7-4-2-1-3-5-7/h1-5,8H,6,13H2/t8-/m0/s1
    • InChI Key: KBXXAXKUJGFVHY-QMMMGPOBSA-N
    • SMILES: FC(C[C@@H](C1C=CC=CC=1)N)(F)F

Computed Properties

  • Exact Mass: 189.07653381g/mol
  • Monoisotopic Mass: 189.07653381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26Ų

(1s)-3,3,3-trifluoro-1-phenylpropan-1-amine Pricemore >>

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